Cas no 1154278-08-6 (Methyl 2,5-difluoro-3-nitrobenzoate)
1154278-08-6 structure
Product Name:Methyl 2,5-difluoro-3-nitrobenzoate
CAS No:1154278-08-6
MF:C8H5F2NO4
MW:217.126409292221
CID:1091359
PubChem ID:43449027
Update Time:2025-04-20
Methyl 2,5-difluoro-3-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,5-difluoro-3-nitrobenzoate
- methyl2,5-difluoro-3-nitrobenzoate
- SCHEMBL913705
- EN300-65935
- CS-0120200
- CL9649
- MFCD12172993
- AKOS009486128
- AS-46443
- 1154278-08-6
- Benzoic acid, 2,5-difluoro-3-nitro-, methyl ester
- LASMPKWBIDRHAC-UHFFFAOYSA-N
- A930336
-
- Inchi: 1S/C8H5F2NO4/c1-15-8(12)5-2-4(9)3-6(7(5)10)11(13)14/h2-3H,1H3
- InChI Key: LASMPKWBIDRHAC-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=CC=1C(=O)OC)F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 217.01866396g/mol
- Monoisotopic Mass: 217.01866396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 72.1Ų
Methyl 2,5-difluoro-3-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152555-5g |
methyl 2,5-difluoro-3-nitrobenzoate |
1154278-08-6 | 95% | 5g |
$355 | 2021-06-17 | |
| Chemenu | CM152555-10g |
methyl 2,5-difluoro-3-nitrobenzoate |
1154278-08-6 | 95% | 10g |
$533 | 2021-06-17 | |
| Alichem | A015013357-250mg |
Methyl 2,5-difluoro-3-nitrobenzoate |
1154278-08-6 | 97% | 250mg |
$499.20 | 2023-09-04 | |
| Alichem | A015013357-500mg |
Methyl 2,5-difluoro-3-nitrobenzoate |
1154278-08-6 | 97% | 500mg |
$855.75 | 2023-09-04 | |
| Alichem | A015013357-1g |
Methyl 2,5-difluoro-3-nitrobenzoate |
1154278-08-6 | 97% | 1g |
$1460.20 | 2023-09-04 | |
| Chemenu | CM152555-5g |
methyl 2,5-difluoro-3-nitrobenzoate |
1154278-08-6 | 95% | 5g |
$355 | 2022-06-14 | |
| Chemenu | CM152555-10g |
methyl 2,5-difluoro-3-nitrobenzoate |
1154278-08-6 | 95% | 10g |
$1737 | 2023-01-12 | |
| eNovation Chemicals LLC | Y1237257-250mg |
Benzoic acid, 2,5-difluoro-3-nitro-, methyl ester |
1154278-08-6 | 95% | 250mg |
$250 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1237257-1g |
Benzoic acid, 2,5-difluoro-3-nitro-, methyl ester |
1154278-08-6 | 95% | 1g |
$465 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1237257-5g |
Benzoic acid, 2,5-difluoro-3-nitro-, methyl ester |
1154278-08-6 | 95% | 5g |
$1200 | 2024-07-28 |
Methyl 2,5-difluoro-3-nitrobenzoate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
1154278-08-6 (Methyl 2,5-difluoro-3-nitrobenzoate) Related Products
- 1154279-29-4(Ethyl 2,5-difluoro-3-nitrobenzoate)
- 1214379-18-6(Ethyl 2-fluoro-3-nitrobenzoate)
- 741721-49-3(2,5-Difluoro-3-nitrobenzoic acid)
- 918321-24-1(Methyl 2,3,4-trifluoro-5-nitrobenzoate)
- 1214367-00-6(Ethyl 2,5-difluoro-4-nitrobenzoate)
- 179011-37-1(ethyl 2,4-difluoro-5-nitro-benzoate)
- 125568-71-0(Methyl 2,4-difluoro-5-nitrobenzoate)
- 924868-81-5(Methyl 2,5-difluoro-4-nitrobenzoate)
- 84832-01-9(Methyl 2,6-difluoro-3-nitrobenzoate)
- 946126-94-9(Methyl 2-Fluoro-3-nitrobenzoate)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent